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This guide provides an objective comparison of the hydration behavior of different calcium
aluminate phases—Mayenite (C₁₂A₇), Monocalcium Aluminate (CA), and Dicalcium
Aluminate (CA₂)—at various temperatures. The information presented is supported by

experimental data from peer-reviewed scientific literature, offering insights into the reaction

kinetics, hydration products, and experimental methodologies used in their characterization.

Overview of Calcium Aluminate Hydration
Calcium aluminate cements (CACs) are valued for their rapid hardening properties and ability

to withstand high temperatures. Their performance is intrinsically linked to the hydration

characteristics of their constituent phases. The primary phases in these cements include C₁₂A₇,

CA, and CA₂. The hydration of these phases is a complex process influenced significantly by

temperature, which dictates the nature of the hydrated species formed and the rate of reaction.

The fundamental process of hydration for calcium aluminates involves the dissolution of the

anhydrous mineral phases upon contact with water, leading to a supersaturated solution from

which hydrated species precipitate.[1] This process is exothermic and can be monitored using

techniques such as isothermal calorimetry.[1]
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The crystalline phases formed during the hydration of C₁₂A₇, CA, and CA₂ are highly

dependent on the curing temperature. These products directly influence the mechanical

properties and stability of the hydrated material.

Nomenclature of Cement Chemistry:

C: CaO

A: Al₂O₃

H: H₂O

Table 1: Hydration Products of Calcium Aluminate Phases at Different Temperatures

Anhydrous Phase Temperature
Major Hydration
Products

Minor/Metastable
Hydration Products

C₁₂A₇ (Mayenite) 20°C C₂AH₈, CAH₁₀ -

30°C C₂AH₈ CAH₁₀ disappears

60°C C₃AH₆, AH₃ (Gibbsite) -

CA (Monocalcium

Aluminate)
< 20°C CAH₁₀ -

21°C - 30°C C₂AH₈, AH₃ (Gibbsite) CAH₁₀

> 30°C C₃AH₆, AH₃ (Gibbsite) C₂AH₈

CA₂ (Dicalcium

Aluminate)
20°C - 60°C

C₃AH₆ (Katoite), AH₃

(Gibbsite)
-

Data compiled from multiple sources.[1][2]

At lower temperatures, metastable hexagonal hydrates such as CAH₁₀ and C₂AH₈ are the

predominant products. As the temperature increases, these convert to the stable cubic hydrate,

C₃AH₆ (hydrogarnet), and gibbsite (AH₃).[1] This conversion is a critical aspect of calcium
aluminate cement chemistry, as it can lead to changes in volume and porosity, affecting the

material's strength and durability.
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Hydration Kinetics: The Effect of Temperature
Temperature is a critical factor accelerating the hydration of calcium aluminate phases. Higher

temperatures generally lead to an increased rate of reaction and a shorter induction period.[2]

Isothermal calorimetry is a key technique used to study these kinetics by measuring the heat

flow from the sample as hydration proceeds.

Table 2: Summary of Kinetic Observations from Isothermal Calorimetry

Anhydrous Phase Temperature Observation

C₁₂A₇ & CA₂ 20°C → 60°C

Increased reactivity and a

decrease in the initial period of

hydration.[2]

CA 10°C → 30°C

The main hydration peak is

delayed with increasing

temperature.

40°C
A very rapid and intense

hydration peak is observed.

Higher water-to-cement ratios can also influence the heat evolved during hydration, generally

leading to a greater heat release at later stages due to the increased availability of water for

reaction.

Experimental Protocols
To ensure the reproducibility and accuracy of studies on calcium aluminate hydration, detailed

and consistent experimental protocols are essential. The following summarizes the key

methodologies cited in the literature.

Synthesis of Pure Calcium Aluminate Phases
For fundamental studies, pure calcium aluminate phases are synthesized to avoid the

complexities of commercial cement compositions.
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Solid-State Reaction: Stoichiometric mixtures of high-purity CaO and Al₂O₃ are repeatedly

ground and sintered at high temperatures. For instance, CA and C₃A can be synthesized at

1450°C, CA₂ at 1600°C, and C₁₂A₇ at 1360°C.[3][4] The purity of the synthesized phases is

typically verified using X-ray Diffraction (XRD).[3][4]

Sol-Gel Method: This technique involves the use of nitrate salts of calcium and aluminum as

precursors to prepare nano-sized oxide composites, which are then calcined at specific

temperatures to form the desired calcium aluminate phases.[5]

Hydration and Curing
Sample Preparation: The anhydrous calcium aluminate powder is mixed with a specific

water-to-cement (w/c) ratio. For pastes, a w/c ratio of 1.0 is often used for complete

hydration.[6]

Curing: The prepared pastes are cured in sealed containers at controlled temperatures (e.g.,

5°C, 20°C, 40°C) for specific durations (e.g., 3 days) to allow for hydration.[6]

Analytical Techniques
Isothermal Calorimetry: This technique measures the heat flow from a cement paste at a

constant temperature, providing data on the rate and total heat of hydration.[2] A typical

setup involves placing a freshly mixed paste into a calorimeter and monitoring the heat

evolution over time.

X-ray Diffraction (XRD): XRD is used to identify the crystalline phases present in the

anhydrous and hydrated samples.[2][6] Quantitative phase analysis, often employing

Rietveld refinement, can determine the amount of each phase present, allowing for the

calculation of the degree of hydration.[7]

Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the

microstructure of the hydrated cement paste, revealing the morphology and distribution of

the hydration products.[6]

Visualizing Experimental and Logical Workflows
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The following diagrams, generated using the DOT language, illustrate the typical experimental

workflow for studying calcium aluminate hydration and the logical relationship between

temperature and the resulting hydration products.
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Caption: Experimental workflow for studying calcium aluminate hydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Hydration of Calcium
Aluminate Phases at Various Temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084921#hydration-of-different-calcium-aluminate-
phases-at-various-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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